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Abstract
Myristyl palmitoleate (CAS No. 22393-82-4) is a wax ester of significant interest in various

scientific and industrial fields, including cosmetics, pharmaceuticals, and as a potential biofuel.

[1] It is the ester formed from myristyl alcohol (1-tetradecanol) and palmitoleic acid ((9Z)-

hexadec-9-enoic acid). Understanding its physical properties is crucial for formulation

development, quality control, and application-specific research. This technical guide provides a

comprehensive overview of the known physical properties of myristyl palmitoleate, details

relevant experimental protocols for their determination, and presents logical workflows for its

synthesis and characterization. Due to the limited availability of specific experimental data for

myristyl palmitoleate, this guide also includes comparative data for its saturated analog,

myristyl palmitate, to provide a contextual baseline for researchers.

Core Physical and Chemical Properties
Myristyl palmitoleate is a long-chain, unsaturated wax ester. Its chemical structure,

characterized by a C16:1 fatty acid chain and a C14:0 fatty alcohol chain, dictates its physical

behavior.[1]
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Specific experimental data for several physical properties of myristyl palmitoleate are not

extensively reported in publicly available literature. The following table summarizes the

available information.

Property Value Source(s)

CAS Number 22393-82-4 [1]

Molecular Formula C₃₀H₅₈O₂ [1]

Molecular Weight 450.78 g/mol [1]

Synonyms

9-Hexadecenoic acid,

tetradecyl ester, (Z)-;

Tetradecyl (9Z)-9-

hexadecenoate

[1]

Purity >99% (Commercially available) [1]

Physical State
Neat (Likely a waxy solid or

liquid at room temperature)
[1]

Storage Temperature Freezer [1]

Melting Point

Data not available. Estimated

to be significantly lower than its

saturated analog.

Boiling Point Data not available.

Density Data not available.

Solubility

Expected to be soluble in

nonpolar organic solvents and

insoluble in water.

Comparative Data: Myristyl Palmitate
For comparative purposes, the physical properties of the saturated analog, myristyl palmitate

(CAS No. 4536-26-9), are provided below. The presence of a cis-double bond in myristyl
palmitoleate is expected to significantly lower its melting point compared to myristyl palmitate.

[2]
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Property Value Source(s)

CAS Number 4536-26-9 [3][4][5][6][7][8][9][10]

Molecular Formula C₃₀H₆₀O₂ [5][6][10]

Molecular Weight 452.80 g/mol [5][6][10]

Melting Point 49-51 °C [3][6]

Boiling Point 484.9 ± 13.0 °C (Predicted) [3][6]

Density 0.858 ± 0.06 g/cm³ (Predicted) [7]

Solubility
Chloroform (Slightly), Hexane

(Slightly)

Appearance White to Off-White Solid

Experimental Protocols
Standard methodologies for determining the physical properties of wax esters are applicable to

myristyl palmitoleate.

Determination of Melting Point (Capillary Method)
This method is suitable for crystalline solids and waxy substances.

Apparatus: Melting point apparatus (e.g., Thiele tube or digital melting point device), capillary

tubes (sealed at one end), thermometer.

Procedure:

A small amount of finely powdered myristyl palmitoleate is packed into a capillary tube to

a height of 2-3 mm.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a melting point apparatus containing a heating bath (e.g.,

silicone oil).
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The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.[11]

Determination of Boiling Point (Microscale Method)
For high-boiling point liquids like long-chain esters, distillation under reduced pressure is often

preferred to prevent decomposition. The boiling point at atmospheric pressure can then be

extrapolated. A microscale method is suitable for small sample quantities.

Apparatus: Thiele tube, small test tube (e.g., Durham tube), capillary tube (sealed at one

end), thermometer, heating source.

Procedure:

A small amount of the liquid sample (0.5-1 mL) is placed in a small test tube.

A capillary tube, sealed at the top end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer and heated in a Thiele tube.

As the temperature rises, air trapped in the capillary tube will bubble out.

Heating is continued until a continuous stream of bubbles emerges from the capillary tube.

The heat source is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube.[12][13]

Determination of Solubility
The solubility of myristyl palmitoleate can be assessed qualitatively in various solvents.

Apparatus: Test tubes, vortex mixer.

Procedure:
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Place a small, measured amount of myristyl palmitoleate (e.g., 10 mg) into a series of

test tubes.

Add a measured volume (e.g., 1 mL) of different solvents (e.g., water, ethanol, acetone,

hexane, chloroform) to each tube.

Agitate the tubes vigorously using a vortex mixer for a set period (e.g., 1 minute).

Allow the tubes to stand and visually inspect for dissolution. The substance is considered

soluble if no solid particles are visible.[14][15][16]

Synthesis and Characterization Workflow
Myristyl palmitoleate can be synthesized through the esterification of myristyl alcohol and

palmitoleic acid. Enzymatic synthesis is often preferred as a "green chemistry" approach.[1][17]

[18][19]

Enzymatic Synthesis of Myristyl Palmitoleate
The following diagram illustrates a typical enzymatic esterification process.
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Reactants Process

Purification

Final Product

Myristyl Alcohol

Reaction Vessel
(Solvent-free or in a nonpolar solvent)

Palmitoleic Acid

Controlled Heating &
Stirring (e.g., 60-70°C)

Immobilized Lipase
(e.g., Novozym 435)

Continuous Water Removal
(e.g., vacuum or dry N2 stream)

Filtration to remove enzyme

Reaction Mixture

Solvent Evaporation
(if applicable)

Column Chromatography
(e.g., Silica Gel)

Myristyl Palmitoleate

Click to download full resolution via product page

Caption: Enzymatic synthesis of Myristyl Palmitoleate.
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Workflow for Physical Property Characterization
A logical workflow for the characterization of synthesized myristyl palmitoleate is presented

below.

Synthesized Myristyl Palmitoleate

Purity & Identity Confirmation
(GC-MS, NMR, FT-IR)

Visual Inspection:
Physical State at RT

If pure

Melting Point Determination Boiling Point Determination Density Measurement
(Pycnometer)

Solubility Testing
(Various Solvents)

Data Compilation & Analysis

Click to download full resolution via product page

Caption: Characterization workflow for Myristyl Palmitoleate.

Conclusion
Myristyl palmitoleate is a wax ester with potential applications in various fields. While

comprehensive experimental data on its physical properties are currently sparse in the

literature, this guide provides the foundational chemical information, outlines standard

experimental procedures for property determination, and offers a comparative baseline using

its saturated analog, myristyl palmitate. The provided workflows for synthesis and

characterization serve as a practical guide for researchers and professionals in the fields of
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chemistry and drug development. Further experimental investigation is warranted to fully

elucidate the physical characteristics of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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